Cas no 2248334-10-1 (rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R,4R)-1-benzyl-4-propylpyrrolidine-3-carboxylate)

• Product Name: rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R,4R)-1-benzyl-4-propylpyrrolidine-3-carboxylate
• CAS No: 2248334-10-1
• MF: C₂₃H₂₄N₂O₄
• MW: 392.447666168213
• CID: 5963896
• PubChem ID: 165730697
• Update Time: 2025-06-30

rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R,4R)-1-benzyl-4-propylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6525591
• rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R,4R)-1-benzyl-4-propylpyrrolidine-3-carboxylate
• 2248334-10-1

• Inchi： 1S/C23H24N2O4/c1-2-8-17-14-24(13-16-9-4-3-5-10-16)15-20(17)23(28)29-25-21(26)18-11-6-7-12-19(18)22(25)27/h3-7,9-12,17,20H,2,8,13-15H2,1H3/t17-,20-/m1/s1
• InChI Key： JUZZLCRVSDSFOV-YLJYHZDGSA-N
• SMILES： O(C([C@@H]1CN(CC2C=CC=CC=2)C[C@H]1CCC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 392.17360725g/mol
• Monoisotopic Mass: 392.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 66.9Ų

Additional information on rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R,4R)-1-benzyl-4-propylpyrrolidine-3-carboxylate

Introduction to Rac-1,3-Dioxo-2,3-Dihydro-1H-isoindol-2-yl (3R,4R)-1-Benzyl-4-Propylpyrrolidine-3-Carboxylate (CAS No. 2248334-10-1)

Rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R,4R)-1-benzyl-4-propylpyrrolidine-3-carboxylate, identified by its CAS number 2248334-10-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a complex heterocyclic framework, has garnered attention due to its structural uniqueness and potential biological activities. The presence of multiple functional groups, including 1,3-dioxo and pyrrolidine moieties, suggests a rich chemical reactivity that could be exploited in drug discovery and material science applications.

The compound's structural motif is derived from isoindole and pyrrolidine scaffolds, which are well-known for their roles in various biologically active natural products and synthetic drugs. The specific arrangement of substituents, such as the (3R,4R) configuration at the pyrrolidine ring and the benzyl and propyl groups, contributes to its distinct chemical profile. This configuration is particularly noteworthy as it introduces steric and electronic asymmetry, which can influence the compound's interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic compounds with complex architectures. The isoindole core, in particular, has been implicated in various biological processes due to its ability to mimic natural product structures. Studies have shown that isoindole derivatives can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of additional functional groups into this framework can further modulate these activities, making it a valuable scaffold for medicinal chemistry.

The pyrrolidine moiety in Rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R,4R)-1-benzyl-4-propylpyrrolidine-3-carboxylate adds another layer of complexity and potential functionality. Pyrrolidine derivatives are known for their role in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier. Additionally, they have been reported to interact with various enzymes and receptors involved in metabolic pathways. The specific stereochemistry at the 3R and 4R positions enhances the compound's potential to interact selectively with biological targets.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include the formation of the isoindole core through cyclization reactions followed by functional group manipulations to introduce the benzyl and propyl substituents at the appropriate positions. The stereochemical control during these reactions is crucial for achieving the desired (3R,4R) configuration. Advanced techniques such as chiral auxiliaries or asymmetric catalysis may be employed to ensure high enantioselectivity.

The pharmacological evaluation of Rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R,4R)-1-benzyl-4-propylpyrrolidine-3-carboxylate has been a focus of recent research endeavors. Preliminary studies suggest that this compound exhibits promising activity against certain enzymatic targets relevant to metabolic diseases. The dioxo group within its structure may play a critical role in modulating enzyme activity by serving as a hydrogen bond acceptor or participating in electrostatic interactions with protein binding sites.

In addition to its potential therapeutic applications, this compound may find utility in material science applications due to its unique structural features. Heterocyclic compounds with complex architectures are often explored for their electronic properties and potential use in organic electronics or as ligands in catalytic systems. The combination of isoindole and pyrrolidine moieties provides a versatile platform for designing molecules with tailored properties.

The development of new synthetic methodologies for constructing complex heterocyclic frameworks remains an active area of research. Advances in computational chemistry have enabled researchers to predict optimal synthetic routes with greater accuracy before conducting experimental trials. This approach has significantly reduced the time and resources required for developing novel compounds like Rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R,4R)-1-benzyl-4-propylpyrrolidine-3-carboxylate.

The future prospects for this compound are promising as ongoing research continues to uncover new biological activities and synthetic possibilities. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into tangible therapeutic interventions. The integration of high-throughput screening technologies with traditional medicinal chemistry approaches will further accelerate the discovery process.

In conclusion, Rac-1,3-dioxo-2,3-dihydro-1H-isоindolе-lуl (2248334-10-1) represents a significant advancement in pharmaceutical chemistry due to its complex structural features and potential biological activities. Its synthesis highlights the sophistication of modern organic synthesis techniques while offering a versatile scaffold for further drug discovery efforts. As research progresses，this compound is poised to make meaningful contributions to both academic research and industrial applications.